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Introduction
Tetrabromophthalic anhydride (TBPA) is a brominated aromatic compound widely utilized as

a reactive flame retardant. Its high bromine content and ability to be incorporated into polymer

backbones make it an effective fire retardant for a variety of materials, including plastics,

resins, and textiles.[1][2][3] This guide provides a comprehensive overview of the chemical

structure, properties, reactivity, and synthesis of tetrabromophthalic anhydride.

Chemical Structure and Properties
Tetrabromophthalic anhydride is a cyclic dicarboxylic anhydride with the chemical formula

C₈Br₄O₃.[1][4] The molecule consists of a phthalic anhydride core where the four hydrogen

atoms on the benzene ring have been substituted with bromine atoms.

IUPAC Name: 4,5,6,7-tetrabromo-2-benzofuran-1,3-dione[5] CAS Number: 632-79-1[5]

The key physical and chemical properties of tetrabromophthalic anhydride are summarized

in the table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b132299?utm_src=pdf-interest
https://www.benchchem.com/product/b132299?utm_src=pdf-body
https://www.atamanchemicals.com/tetrabromophthalic-anhydride_u35125/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5237753.htm
https://thechemco.com/chemical/tetrabromophthalic-anhydride/
https://www.benchchem.com/product/b132299?utm_src=pdf-body
https://www.benchchem.com/product/b132299?utm_src=pdf-body
https://www.atamanchemicals.com/tetrabromophthalic-anhydride_u35125/
http://unibromcorp.com/1-2-8-tetrabromophthalic-anhydride/159841/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophthalic-anhydride
https://www.benchchem.com/product/b132299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Weight 463.7 g/mol [1][4]

Appearance
White to pale yellow crystalline

powder or solid
[1][2][6]

Melting Point 269-271 °C [1][2]

Bromine Content Approximately 68% [7][8]

Solubility

Insoluble in water; slightly

soluble in benzene, DMSO,

ketones, and chlorinated and

aromatic solvents.

[1][5][6][9]

Vapor Pressure 0.00000057 mmHg [5]

Density 2.87 g/cm³ (at 20 °C) [10]

Reactivity
The reactivity of tetrabromophthalic anhydride is primarily governed by the anhydride

functional group and the heavily brominated aromatic ring.

Reactions of the Anhydride Group
The anhydride group is susceptible to nucleophilic attack. Key reactions include:

Hydrolysis: Tetrabromophthalic anhydride reacts exothermically with water to form

tetrabromophthalic acid.[1][2][9] This reaction is typically slow but can be accelerated by heat

and acids.[1][2][9]

Reaction with Alcohols: It reacts with alcohols to form monoesters of tetrabromophthalic acid.

This reaction is fundamental to its use as a reactive flame retardant in polyester and polyol

systems.

Reaction with Amines: It readily reacts with amines to form amides.
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Due to its reactivity, tetrabromophthalic anhydride is incompatible with strong oxidizing

agents, acids, bases, alcohols, and amines.[1][2][9]
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Caption: General reactivity of tetrabromophthalic anhydride.

Role as a Reactive Flame Retardant
Tetrabromophthalic anhydride is primarily used as a reactive flame retardant.[1][2] This

means it is chemically incorporated into the polymer matrix. For instance, in the production of

unsaturated polyester resins, TBPA can be used as a partial replacement for phthalic

anhydride. The resulting polyester chains contain covalently bonded bromine atoms, which
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impart flame retardancy to the final product. Similarly, it is used in the manufacturing of epoxy

resins and polyols.[11]

Synthesis
Tetrabromophthalic anhydride is commercially synthesized through the bromination of

phthalic anhydride. Several methods have been developed to achieve this transformation.

A common laboratory and industrial synthesis involves the direct bromination of phthalic

anhydride in the presence of a halogenation catalyst and a strong acid.
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Caption: Workflow for the synthesis of tetrabromophthalic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b132299?utm_src=pdf-body-img
https://www.benchchem.com/product/b132299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of Tetrabromophthalic Anhydride
The following protocol is a representative example of the synthesis of tetrabromophthalic
anhydride.

Materials:

Phthalic anhydride

Fuming sulfuric acid (60% oleum)[1]

Bromine

Iodine (catalyst)

Dilute sodium hydroxide solution

Dilute hydrochloric acid

Hot water

Procedure:

In a suitable reaction vessel, dissolve phthalic anhydride in fuming sulfuric acid.

Add a catalytic amount of iodine to the solution.

Slowly add bromine to the reaction mixture. An excess of oleum is used to oxidize the

hydrogen bromide byproduct back to bromine.[1][3]

The reaction mixture is heated to facilitate the bromination.

After the reaction is complete, the mixture is cooled.

The crude product is then reacted with dilute sodium hydroxide to remove any sulfonated

byproducts.[1][3]
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The solution is filtered.

The filtrate is acidified with dilute hydrochloric acid to precipitate tetrabromophthalic acid.[1]

[3]

The precipitated acid is filtered and washed with hot water.[1][3]

The purified tetrabromophthalic acid is then heated at 150 °C for several hours to convert it

back to tetrabromophthalic anhydride.[1][3]

Alternative Synthesis: Tetrabromophthalic anhydride can also be prepared by reacting

phthalic anhydride and bromine in a mixture of concentrated sulfuric acid and 70% hydrogen

peroxide in the presence of iodine, or in chlorosulfonic acid containing sulfur.[1][3][5] A patented

process describes the bromination of phthalic anhydride at elevated temperatures in sulfuric

acid with a bromination catalyst using bromine and hydrogen peroxide as the brominating

agent.[12]

Conclusion
Tetrabromophthalic anhydride is a vital chemical intermediate, primarily valued for its role as

a reactive flame retardant. Its synthesis and reactivity are well-established, allowing for its

effective incorporation into a wide range of polymeric materials to enhance their fire safety. A

thorough understanding of its chemical properties and reactivity is essential for its safe

handling and effective application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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